Cas no 139-84-4 (Phenol, 3-nonyl-)

Phenol, 3-nonyl- structure
Phenol, 3-nonyl- structure
Product Name:Phenol, 3-nonyl-
CAS No:139-84-4
MF:C15H24O
MW:220.350464820862
CID:224474
PubChem ID:67320
Update Time:2025-04-19

Phenol, 3-nonyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-nonyl-
    • m-Nonylphenol
    • 3-Nonylphenol
    • EINECS 205-376-1
    • CHEMBL454290
    • EINECS 234-284-4
    • Phenol, isononyl-
    • 139-84-4
    • NS00042044
    • SCHEMBL649958
    • UNII-343WVX6LH6
    • A15227
    • Q27256329
    • 343WVX6LH6
    • DTXSID00864306
    • Inchi: 1S/C15H24O/c1-2-3-4-5-6-7-8-10-14-11-9-12-15(16)13-14/h9,11-13,16H,2-8,10H2,1H3
    • InChI Key: QWGLNWHWBCINBS-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)CCCCCCCCC

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.183
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 0.932
  • Boiling Point: 331.8°Cat760mmHg
  • Flash Point: 185.1°C
  • PSA: 20.23
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